Cas no 1484624-21-6 (2-1-(1-methyl-1H-indol-5-yl)cyclopropylacetic acid)

• Product Name: 2-1-(1-methyl-1H-indol-5-yl)cyclopropylacetic acid
• CAS No: 1484624-21-6
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5991719
• PubChem ID: 96601362
• Update Time: 2025-05-19

2-1-(1-methyl-1H-indol-5-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-methyl-1H-indol-5-yl)cyclopropylacetic acid
• 1484624-21-6
• EN300-1789924
• 2-[1-(1-methyl-1H-indol-5-yl)cyclopropyl]acetic acid

• Inchi： 1S/C14H15NO2/c1-15-7-4-10-8-11(2-3-12(10)15)14(5-6-14)9-13(16)17/h2-4,7-8H,5-6,9H2,1H3,(H,16,17)
• InChI Key： GANZBENGCGVWHZ-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=CC3=C(C=CN3C)C=2)CC1)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-1-(1-methyl-1H-indol-5-yl)cyclopropylacetic acid

Comprehensive Overview of 2-1-(1-methyl-1H-indol-5-yl)cyclopropylacetic acid (CAS No. 1484624-21-6)

2-1-(1-methyl-1H-indol-5-yl)cyclopropylacetic acid (CAS No. 1484624-21-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclopropylacetic acid backbone and 1-methyl-1H-indol-5-yl moiety, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The molecular structure of 2-1-(1-methyl-1H-indol-5-yl)cyclopropylacetic acid combines a cyclopropane ring with an acetic acid functional group, linked to a 1-methylindole scaffold. This configuration is often explored in medicinal chemistry for its ability to modulate enzyme activity or receptor binding. The presence of the indole moiety, a common pharmacophore in many bioactive molecules, further enhances its relevance in the design of novel therapeutics. Recent studies have highlighted its potential in addressing conditions related to inflammation and metabolic disorders, aligning with current trends in precision medicine.

In the context of drug discovery, 2-1-(1-methyl-1H-indol-5-yl)cyclopropylacetic acid is frequently discussed in forums and publications focusing on small molecule inhibitors and targeted therapies. Its CAS No. 1484624-21-6 serves as a critical identifier for researchers sourcing high-purity compounds for experimental use. The compound’s stability and solubility profiles are also key considerations for formulation scientists, especially in the development of oral bioavailability and drug delivery systems.

Another area of growing interest is the role of 2-1-(1-methyl-1H-indol-5-yl)cyclopropylacetic acid in neuropharmacology. Indole derivatives are known to interact with neurotransmitter systems, and this compound’s structural nuances may offer insights into neurological disorders such as depression or neurodegenerative diseases. Researchers are actively investigating its potential as a lead compound in preclinical studies, leveraging computational tools like molecular docking to predict its binding affinities.

From a synthetic chemistry perspective, the preparation of 2-1-(1-methyl-1H-indol-5-yl)cyclopropylacetic acid involves multi-step organic transformations, including cyclopropanation and indole functionalization. These processes are often optimized for yield and scalability, reflecting the demand for efficient synthetic routes in pharmaceutical manufacturing. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are routinely employed to confirm its purity and structural integrity.

Environmental and regulatory considerations also play a role in the discourse around CAS No. 1484624-21-6. As the pharmaceutical industry moves toward green chemistry principles, researchers are exploring sustainable methods for synthesizing such compounds. Topics like waste reduction and catalyst efficiency are frequently tied to discussions about this molecule, resonating with broader societal concerns about sustainable development.

In summary, 2-1-(1-methyl-1H-indol-5-yl)cyclopropylacetic acid represents a compelling case study in modern medicinal chemistry. Its multifaceted applications—from drug design to neurological research—underscore its importance in both academic and industrial settings. As scientific inquiries into its mechanisms and derivatives continue, this compound is poised to remain a focal point in the quest for innovative therapeutic solutions.